Cas no 16738-20-8 ((2,4-Dimethylphenyl)thiourea)

(2,4-Dimethylphenyl)thiourea Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)thiourea
• (2,4-dimethylphenyl)thiourea
• 2,4-Dimethylphenylthiourea
• 1-(2,4-DIMETHYLPHENYL)-2-THIOUREA
• 2,4-xylylthiourea
• (2,4-xylyl)thiourea
• 2-thio-1-(2,4-xylyl)urea
• 2-thio-1-(2,4-xylyl)-ure
• AKOS BBS-00000747
• MFCD00041164
• FT-0610185
• Thiourea,N-(2,4-dimethylphenyl)-
• SCHEMBL5453987
• FT-0610184
• D85874
• (1-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-CYCLOHEXYL)-ACETICACID
• EN300-28852
• A810859
• KAGLPYRXTCQWHU-UHFFFAOYSA-N
• Thiourea, (2,4-dimethylphenyl)-
• BRN 2639862
• AKOS000266824
• MS-11542
• Urea, 2-thio-1-(2,4-xylyl)-
• 2,4-dimethyl-phenyl thiourea
• 16738-20-8
• CS-0116706
• 2-12-00-00609 (Beilstein Handbook Reference)
• Thiourea, (2,4-dimethylphenyl)- (9CI)
• N-(2,4-dimethylphenyl)thiourea
• (2,4-Xylyl) thiourea
• DTXSID70168282
• Thiourea, N-(2,4-dimethylphenyl)-
• 1-(2,4-dimethylphenyl)thiourea
• 1-(2,4-Dimethylphenyl)-2-thiourea
• STL364189
• BBL023094
• 2-Thio-1-(2,4-xylyl)urea
• 2,4-Xylylthiourea
• 2,4-DIMETHYLPHENYLTHIOUREA
• +Expand

• MDL： MFCD00041164
• InChIKey： KAGLPYRXTCQWHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2S/c1-6-3-4-8(7(2)5-6)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12)
• SMILES： S=C(N)NC1=CC=C(C)C=C1C
• BRN： 2639862

Computed Properties

• Exact Mass: 180.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.072
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• LogP: 2.73220
• PSA: 70.14000
• Refractive Index: 1.674
• Boiling Point: 290.7°C at 760 mmHg
• Melting Point: 177-179°C
• Flash Point: 129.6°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2

(2,4-Dimethylphenyl)thiourea Security Information

• RTECS：YU3675000
• Safety Term：6.1
• Safety Instruction： S22-S36/37-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25
• Hazard Level：6.1
• Hazardous Material transportation number：2811
• Storage Condition：Sealed in dry,2-8°C
• PackingGroup：II
• Risk Phrases： 25
• HazardClass：6.1

(2,4-Dimethylphenyl)thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%